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Compound of Interest

Compound Name: 3-Methoxypyridazine

Cat. No.: B101933 Get Quote

Essential Safety and Handling Guide for 3-
Methoxypyridazine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 3-Methoxypyridazine (CAS No. 19064-65-4). Adherence to these

procedures is critical for ensuring personal safety and regulatory compliance in the laboratory.

Hazard Identification and Classification
3-Methoxypyridazine is classified as a combustible liquid that can cause skin irritation, serious

eye irritation, and may cause respiratory irritation.[1][2] It is imperative to handle this compound

with appropriate safety precautions to prevent exposure.

Quantitative Data Summary
A summary of the key quantitative and physical properties of 3-Methoxypyridazine is provided

in the table below for easy reference.
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Property Value

CAS Number 19064-65-4

Molecular Formula C₅H₆N₂O

Molecular Weight 110.12 g/mol

Appearance Colorless to red to green clear liquid

Boiling Point 87 °C / 13 mmHg

Density 1.15 g/mL

Refractive Index n20/D 1.52

Purity ≥ 97% (GC)

Source:[1][2][3][4]

Personal Protective Equipment (PPE)
The primary defense against chemical exposure is the correct and consistent use of Personal

Protective Equipment. The following PPE is mandatory when handling 3-Methoxypyridazine.
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Body Part Recommended Protection
Specifications and
Remarks

Eyes/Face Chemical Splash Goggles

Goggles must provide a

complete seal around the

eyes.

Hands Chemical-Resistant Gloves

Nitrile or neoprene gloves are

suitable. Always inspect gloves

for signs of degradation or

puncture before use. For

prolonged contact, consider

double-gloving.

Body Laboratory Coat

A flame-retardant lab coat is

recommended. Ensure the lab

coat is fully buttoned.

Respiratory Ventilated Area

All handling should occur in a

well-ventilated area, preferably

within a chemical fume hood.

[5][6][7]

Feet Closed-Toed Shoes

Shoes must fully cover the feet

to protect against accidental

spills.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 3-Methoxypyridazine is crucial for minimizing risk.

1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and available for use.[5][6][7]

Verify that an emergency eyewash station and safety shower are accessible and have been

recently tested.
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Locate a spill kit appropriate for combustible liquids.

Keep containers of 3-Methoxypyridazine tightly closed when not in use and store in a cool,

dry, and well-ventilated area away from heat and ignition sources.[7]

2. Handling the Chemical:

Avoid Contact: Take all necessary precautions to prevent direct contact with skin and eyes.

[7] Do not inhale vapors.

Transferring: When transferring the liquid, do so within a fume hood to prevent the

accumulation of flammable vapors.[5]

Heating: If heating is necessary, use a well-controlled heating mantle or water bath. Do not

use an open flame.[6]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn. Do not eat, drink, or smoke in the laboratory.[6]

3. In Case of Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek medical attention if

irritation persists.[8][9]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids occasionally. Seek immediate medical attention.[8][10]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.[8][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[7]

Disposal Plan
Waste containing 3-Methoxypyridazine is considered hazardous and must be disposed of in

accordance with all local, state, and federal regulations.
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1. Waste Segregation and Collection:

Collect all waste containing 3-Methoxypyridazine, including contaminated consumables like

pipette tips and gloves, in a designated and clearly labeled hazardous waste container.

The container must be leak-proof with a secure lid.

Do not mix with incompatible waste streams.

2. Decontamination:

Decontaminate non-disposable equipment that has come into contact with the chemical

using an appropriate solvent (e.g., ethanol or isopropanol), followed by a thorough wash with

soap and water.

Dispose of all contaminated cleaning materials as hazardous waste.

3. Final Disposal:

Store the sealed hazardous waste container in a designated, well-ventilated satellite

accumulation area, away from incompatible materials.

Contact your institution's Environmental Health & Safety (EHS) department or a licensed

chemical waste disposal company to arrange for pickup and disposal.[2]

The primary recommended method for disposal is incineration by a licensed facility.[2] Do not

dispose of this chemical down the drain or in regular trash.[1]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 3-
Methoxypyridazine from receipt to disposal.
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Caption: Workflow for Safe Handling of 3-Methoxypyridazine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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